Cas no 1201784-87-3 (5-Bromoquinazolin-4-amine)

• Product Name: 5-Bromoquinazolin-4-amine
• CAS No: 1201784-87-3
• MF: C₈H₆BrN₃
• MW: 224.057340145111
• MDL: MFCD13181537
• CID: 842043
• PubChem ID: 56923674
• Update Time: 2025-10-22

5-Bromoquinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromoquinazolin-4-amine
• 4-QUINAZOLINAMINE, 5-BROMO-
• 5-BROMO-4-QUINAZOLINAMINE
• 4-AMINO-5-BROMOQUINAZOLINE
• SC3431
• RP27509
• FCH1380400
• BC005110
• AX8163081
• ST24029429
• X9410
• DB-061703
• 1201784-87-3
• SCHEMBL18312022
• AKOS015835555
• MFCD13181537
• DS-15429
• CS-0041970
• DTXSID60718770

• MDL： MFCD13181537
• Inchi： 1S/C8H6BrN3/c9-5-2-1-3-6-7(5)8(10)12-4-11-6/h1-4H,(H2,10,11,12)
• InChI Key： VMJYEOHNMHOAHL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C1=C(N)N=CN=2

Computed Properties

• Exact Mass: 222.97451g/mol
• Monoisotopic Mass: 222.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• XLogP3: 1.9

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.744
• Boiling Point: 385.4±27.0°C at 760 mmHg

5-Bromoquinazolin-4-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 5-Bromoquinazolin-4-amine

Comprehensive Overview of 5-Bromoquinazolin-4-amine (CAS No. 1201784-87-3): Properties, Applications, and Research Insights

5-Bromoquinazolin-4-amine (CAS No. 1201784-87-3) is a specialized organic compound belonging to the quinazoline derivatives family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. The presence of a bromine atom at the 5-position and an amine group at the 4-position of the quinazoline ring makes it a versatile intermediate for synthesizing more complex molecules. Researchers and industries are increasingly exploring its applications in drug discovery, material science, and other high-value sectors.

In recent years, the demand for 5-Bromoquinazolin-4-amine has surged, driven by its role in developing kinase inhibitors and other therapeutic agents. The compound's CAS number 1201784-87-3 is frequently searched in scientific databases, reflecting its growing importance. Users often inquire about its synthesis methods, solubility, and stability under various conditions, highlighting the need for detailed technical data. Additionally, its potential as a building block for fluorescent dyes and electronic materials has sparked interest in interdisciplinary fields.

From a structural perspective, 5-Bromoquinazolin-4-amine exhibits a planar quinazoline core, which facilitates π-π stacking interactions—a critical feature for binding to biological targets. This property is particularly relevant in the design of small-molecule drugs, where molecular recognition plays a pivotal role. The bromine substituent enhances the compound's reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, making it a valuable tool for medicinal chemists.

The compound's thermal stability and compatibility with common organic solvents (e.g., DMSO, methanol, and dichloromethane) further broaden its utility. Recent studies have explored its derivatization to create libraries of bioactive molecules, addressing challenges in cancer therapy and antimicrobial resistance. These trends align with global health priorities, making 5-Bromoquinazolin-4-amine a focal point in grant-funded research and industrial collaborations.

Quality control and analytical characterization of CAS 1201784-87-3 are essential for ensuring reproducibility in research. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. Suppliers often provide certificates of analysis (CoA) to meet the stringent requirements of academic and commercial users. This transparency is critical given the compound's use in high-throughput screening and preclinical studies.

Environmental and safety considerations are also integral to discussions about 5-Bromoquinazolin-4-amine. While it is not classified as hazardous under standard regulations, proper handling protocols—such as using personal protective equipment (PPE) and working in well-ventilated areas—are recommended. These precautions align with the broader shift toward green chemistry and sustainable laboratory practices, which resonate with environmentally conscious researchers.

In summary, 5-Bromoquinazolin-4-amine (CAS No. 1201784-87-3) is a multifaceted compound with expanding applications in life sciences and materials engineering. Its synthetic versatility, biological relevance, and commercial availability position it as a key player in innovation-driven industries. As research continues to uncover new potentials, this compound is poised to remain a staple in the toolkit of chemists and biologists worldwide.